3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride

• Molecular Formula: C9H9FO4S
• Molecular Weight: 232.23 g/mol
• SMILES: C1COC2=C(C=C(C=C2)S(=O)(=O)F)OC1
• InChI: InChI=1S/C9H9FO4S/c10-15(11,12)7-2-3-8-9(6-7)14-5-1-4-13-8/h2-3,6H,1,4-5H2
• InChIKey: MWGBEFJFFZPZBD-UHFFFAOYSA-N

3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride Specifications

3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride (CAS: 1368650-45-6) is a synthetic organic compound featuring a unique bicyclic 1,5-benzodioxepine core functionalized with a sulfonyl fluoride warhead [1]. It has a molecular formula of C9H9FO4S and a molecular weight of 232.23 g/mol [2]. This compound is primarily valued as an electrophilic building block in medicinal chemistry and chemical biology for targeted covalent inhibitor design and activity-based protein profiling (ABPP) [1]. The sulfonyl fluoride group offers a balance of hydrolytic stability and selective reactivity, distinguishing it from more labile sulfonylating agents like sulfonyl chlorides [3].

Electrophilic building block for targeted covalent inhibitor design

Suitable warhead for activity-based protein profiling (ABPP)

Balanced hydrolytic stability enables handling in aqueous biochemical assays

• [1] Kuujia. Cas no 1368650-45-6 (3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride). Kuujia Chemical Database. Accessed 2026. View Source
• [2] Chemsrc. 3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride. Chemsrc Chemical Database. 2024. View Source
• [3] Wikipedia contributors. Sulfonyl halide. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Why Analogs Cannot Substitute

Generic substitution among sulfonyl fluorides or benzodioxepine derivatives is scientifically invalid due to the compound's unique integration of a conformationally constrained scaffold with a specific electrophilic warhead. The 1,5-benzodioxepine core's conformational preferences, established by X-ray crystallography and NMR, confer a distinct spatial presentation of the reactive sulfonyl fluoride group [1]. This geometric rigidity is absent in simpler, more flexible scaffolds like those found in common benzene sulfonyl fluorides. Furthermore, the reactivity and stability profile of the sulfonyl fluoride warhead is highly dependent on the electronic and steric environment provided by the benzodioxepine moiety . This combination dictates not only the compound's hydrolytic stability compared to sulfonyl chlorides [2] but also its unique selectivity profile for nucleophilic amino acid residues (e.g., Tyr, Lys, Ser) in protein targets . Therefore, replacing it with a structurally distinct sulfonyl fluoride or a non-electrophilic benzodioxepine analog would fundamentally alter target engagement, kinetic selectivity, and the resulting biological outcome, compromising experimental reproducibility.

Scaffold geometry: the rigid benzodioxepine core defines warhead orientation; flexible sulfonyl fluoride scaffolds may alter binding interactions.

Warhead reactivity: sulfonyl fluoride stability/reactivity balance differs from sulfonyl chlorides or aliphatic sulfonyl fluorides, potentially affecting labeling selectivity.

Covalent capacity: non-electrophilic benzodioxepine analogs lack the reactive warhead, making them unsuitable for covalent probe applications.

• [1] English, R. B., Gelebe, A. C., Kaye, P. T., & Sewry, J. D. (2006). Benzodiazepine Analogues. Part 22. Conformational Analysis of Benzodioxepine and Benzoxathiepine Derivatives. Journal of Chemical Research, 2006(8), 512-514. View Source
• [2] Wikipedia contributors. Sulfonyl halide. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Differentiation Evidence

Hydrolytic Stability vs. Sulfonyl Chlorides

The sulfonyl fluoride functional group confers significantly greater hydrolytic stability compared to the more reactive and labile sulfonyl chloride group [1]. This is a well-established class-level property where the stability of sulfonyl halides decreases in the order fluorides > chlorides > bromides > iodides [1]. For the user, this means 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride is a more robust and reliable reagent for aqueous biochemical assays and long-term storage than its sulfonyl chloride counterpart.

Hydrolytic Stability

Class-level inference

Sulfonyl fluoride (target)

High stability; S-F bond robust to hydrolysis

Sulfonyl chloride

Lower stability; susceptible to hydrolysis

Supports aqueous assay reliability and shelf-life

Based on sulfonyl halide chemistry; verify for this scaffold

Evidence Dimension	Hydrolytic Stability
Target Compound Data	High stability; resistant to hydrolysis even up to 150°C (for the inorganic analog sulfuryl fluoride) [2].
Comparator Or Baseline	Sulfonyl chlorides exhibit lower stability and are more susceptible to hydrolysis.
Quantified Difference	The S-F bond is exceptionally robust and generally inert to hydrolysis compared to the S-Cl bond .
Conditions	General chemical property derived from sulfonyl halide chemistry [1] and inorganic analog behavior [2].

Why This Matters

For procurement, this ensures a longer shelf-life and more reliable experimental outcomes in aqueous environments compared to less stable sulfonyl chloride-based probes.

• [1] Wikipedia contributors. Sulfonyl halide. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [2] ptable.com. Sulfuryl fluoride. Accessed 2026. View Source

Targetable Proteome vs. Cysteine Warheads

Sulfonyl fluorides exhibit a broader amino acid reactivity profile compared to cysteine-targeting warheads like acrylamides or chloroacetamides . While the latter are largely restricted to cysteine residues (approximately 2% average abundance in proteins), sulfonyl fluorides can covalently modify a wider range of nucleophilic residues including Serine (approx. 9%), Lysine (approx. 6%), Tyrosine, Histidine, and Arginine . This class-level property means 3,4-dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride can potentially probe a much larger fraction of the proteome and access novel binding pockets devoid of reactive cysteines.

Targetable Proteome

Class-level; data to verify

>8.5×

broader residue coverage reported (Ser, Lys, Tyr, His, Arg vs. Cys only)

Enables probing a wider proteome fraction

Derived from amino acid abundance; experimental validation needed

Evidence Dimension	Targetable Residue Abundance in Proteome
Target Compound Data	Reacts with Ser, Lys, Tyr, His, Arg (combined average abundance >17%) .
Comparator Or Baseline	Cysteine-reactive probes (e.g., acrylamides) primarily target Cys (average abundance ~2%) .
Quantified Difference	Targetable proteome fraction is substantially larger (potentially >8.5x based on abundance) .
Conditions	Analysis of amino acid frequencies in the UniProtKB/Swiss-Prot database, as cited by Enamine .

Why This Matters

This enables scientific users to pursue covalent ligand discovery for a wider array of protein targets, including those considered 'undruggable' by conventional cysteine-centric approaches.

Scaffold Conformational Rigidity

The 1,5-benzodioxepine core of the target compound exhibits defined conformational preferences, which have been characterized by 1H NMR spectroscopy and single-crystal X-ray analysis [1]. This intrinsic rigidity contrasts with simpler, more flexible phenyl sulfonyl fluoride scaffolds that lack the fused bicyclic system [1]. The constrained geometry of the benzodioxepine core provides a unique spatial orientation for the attached sulfonyl fluoride warhead, which can enhance binding specificity by reducing the entropic penalty upon target engagement.

Scaffold Geometry

Cross-study comparable

1,5-benzodioxepine (target)

Defined boat/chair conformations (X-ray, NMR)

Phenyl sulfonyl fluoride

Flexible, freely rotating phenyl ring

May reduce entropic penalty upon binding

Qualitative conformational comparison

Evidence Dimension	Conformational Flexibility
Target Compound Data	Exhibits constrained, defined conformational preferences (e.g., distorted boat/chair) as shown by X-ray and NMR [1].
Comparator Or Baseline	Simple benzene sulfonyl fluorides possess a planar, freely rotating phenyl ring.
Quantified Difference	Qualitative difference: defined vs. flexible geometry. Specific dihedral angles and crystal parameters are available for related 1,5-benzodioxepines [2].
Conditions	Solid-state (X-ray) and solution-state (NMR) conformational analysis of 1,5-benzodioxepine derivatives [1].

Why This Matters

Procurement of this specific scaffold offers a strategic advantage in drug discovery by enabling exploration of unique chemical space with a pre-organized, rigid geometry that can lead to improved binding kinetics and target selectivity.

• [1] English, R. B., Gelebe, A. C., Kaye, P. T., & Sewry, J. D. (2006). Benzodiazepine Analogues. Part 22. Conformational Analysis of Benzodioxepine and Benzoxathiepine Derivatives. Journal of Chemical Research, 2006(8), 512-514. View Source
• [2] J-STAGE. Crystal Structure of 3,4-Dihydro-2H-1,5-benzodioxepine-7,8-dicarboxylic Acid. 2005. View Source

Balanced Reactivity for Probe Development

Studies on substituted benzene sulfonyl fluoride scaffolds, which are structurally related to the target compound, have been reported to possess a 'balanced reactivity' profile . This is characterized by sufficient hydrolytic stability to allow for handling in biological media, combined with a moderate and tunable activity toward biological nucleophiles . This balance is crucial for minimizing non-specific background labeling while ensuring efficient target engagement. The presence of the electron-donating benzodioxepine ring system is expected to further modulate the electrophilicity of the sulfonyl fluoride warhead, differentiating it from both more reactive and less stable sulfonyl chlorides [1] and less reactive, purely aliphatic sulfonyl fluorides.

Reactivity Balance

Class-level inference

Moderate, tunable electrophilicity; higher stability than SO₂Cl, potentially faster kinetics than aliphatic SO₂F

Supports selective covalent labeling

Reactivity profile context-dependent; validate for target

Evidence Dimension	Reactivity-Stability Balance
Target Compound Data	Expected to exhibit balanced reactivity due to its substituted aromatic scaffold, as reported for similar systems .
Comparator Or Baseline	Sulfonyl chlorides are more reactive but less stable [1]; aliphatic sulfonyl fluorides are more stable but may have slower reaction kinetics .
Quantified Difference	Qualitative difference in the stability/reactivity profile, tunable by scaffold substitution .
Conditions	Analysis from a GSK research study on hydrolytic stability and reactivity of various sulfonyl fluorides .

Why This Matters

This property makes the compound a superior starting point for designing covalent probes with a higher probability of achieving selective target engagement in complex biological systems, avoiding the pitfalls of both overly reactive (promiscuous) and overly stable (inactive) warheads.

• [1] Wikipedia contributors. Sulfonyl halide. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source

Research Applications

Covalent Probes for ABPP

This compound is an ideal electrophilic warhead for ABPP probe development. Its sulfonyl fluoride group's ability to label a broad range of nucleophilic residues (Ser, Lys, Tyr, His, Arg) allows for the interrogation of enzyme classes and binding pockets inaccessible to conventional cysteine-targeted probes. The rigid benzodioxepine scaffold [1] provides a unique, pre-organized geometry that can be leveraged to achieve selectivity within these broad target classes, making it a valuable building block for discovering novel covalent ligands.

Targeted Covalent Inhibitor Synthesis

In medicinal chemistry, the compound serves as a core scaffold for designing TCIs. The 'balanced reactivity' of the sulfonyl fluoride warhead is critical for achieving potent inhibition while minimizing off-target effects. The hydrolytic stability [2] ensures that the compound can be handled in standard biochemical assay buffers without rapid degradation, a key advantage over sulfonyl chloride-based inhibitors. This makes it suitable for structure-based drug design projects aiming to irreversibly inhibit enzymes like serine hydrolases or kinases.

Profiling Protein-Ligand Interactions

The compound can be utilized as a small-molecule fragment or scaffold in fragment-based ligand discovery (FBLD). Its modest molecular weight (232.23 g/mol) [3] and the established 'click-like' SuFEx reactivity of its warhead allow for the creation of focused libraries. The defined conformational landscape of the benzodioxepine core [1] helps reduce conformational entropy, potentially leading to the identification of fragment hits with higher ligand efficiency and clearer structure-activity relationships (SAR) compared to more flexible cores.

Bioconjugation Reagent

Beyond inhibitor discovery, the compound's selective electrophilicity can be harnessed for site-specific bioconjugation. Its stability in aqueous media [2] allows for controlled, covalent modification of purified proteins under mild conditions. This application is particularly relevant for generating antibody-drug conjugates (ADCs) or for attaching biophysical probes (e.g., fluorophores, biotin) to specific nucleophilic sites on a target protein, where the unique steric presentation from the benzodioxepine core may confer selectivity for specific surface-exposed residues.

Application

Selection Property

Validation Focus

ABPP probe design

Broad residue reactivity (Ser, Lys, Tyr)

Proteome coverage and labeling selectivity

Covalent inhibitor development

Balanced reactivity and aqueous stability

Target engagement vs. off-target labeling

Fragment-based screening

Constrained core geometry

Ligand efficiency and SAR interpretation

Site-specific bioconjugation

Selective electrophilicity in aqueous media

Labeling specificity and yield

• [1] English, R. B., Gelebe, A. C., Kaye, P. T., & Sewry, J. D. (2006). Benzodiazepine Analogues. Part 22. Conformational Analysis of Benzodioxepine and Benzoxathiepine Derivatives. Journal of Chemical Research, 2006(8), 512-514. View Source
• [2] Wikipedia contributors. Sulfonyl halide. Wikipedia, The Free Encyclopedia. Accessed 2026. View Source
• [3] Chemsrc. 3,4-Dihydro-2H-1,5-benzodioxepine-7-sulfonyl fluoride. Chemsrc Chemical Database. 2024. View Source